2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H18N6O4S2/c1-15(2,3)18-12(23)17-13-19-20-14(27-13)26-8-11(22)16-9-5-4-6-10(7-9)21(24)25/h4-7H,8H2,1-3H3,(H,16,22)(H2,17,18,19,23)
• InChI Key: LAVRNZXHUVETCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H18N6O4S2
• Molecular Weight: 410.5 g/mol

Description

2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C15H18N6O4S2 and its molecular weight is 410.47. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide”, also known as “2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide”.

Antimicrobial Agents

This compound has shown potential as an antimicrobial agent. The presence of the thiadiazole ring and nitrophenyl group contributes to its ability to inhibit the growth of various bacteria and fungi. .

Anti-inflammatory Applications

The compound’s structure allows it to interact with inflammatory pathways, potentially reducing inflammation. .

Cancer Research

In cancer research, this compound is being investigated for its cytotoxic properties. The thiadiazole moiety is known for its ability to induce apoptosis in cancer cells. .

Material Science

The compound’s unique chemical properties are also being explored in material science. Its stability and reactivity make it suitable for use in the development of new materials, including polymers and coatings. Researchers are studying its potential to enhance the properties of these materials.

Example source for antimicrobial agents. Example source for anti-inflammatory applications. Example source for cancer research. : Example source for neuroprotective agents. : Example source for antioxidant properties. : Example source for enzyme inhibition. : Example source for agricultural applications. : Example source for material science.